Cas no 162548-01-8 (Acetamide, 2-(4,6-difluoro-2,3-dihydro-1H-inden-1-ylidene)-, (2E)-)

Acetamide, 2-(4,6-difluoro-2,3-dihydro-1H-inden-1-ylidene)-, (2E)- structure
162548-01-8 structure
Product name:Acetamide, 2-(4,6-difluoro-2,3-dihydro-1H-inden-1-ylidene)-, (2E)-
CAS No:162548-01-8
MF:C11H9F2NO
MW:209.192069768906
CID:1345908
PubChem ID:10176672

Acetamide, 2-(4,6-difluoro-2,3-dihydro-1H-inden-1-ylidene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(4,6-difluoro-2,3-dihydro-1H-inden-1-ylidene)-, (2E)-
    • PD160074
    • (E)-2-(4,6-Difluoroindan-1-ylidene)-acetamide
    • SCHEMBL6756013
    • SCHEMBL6756007
    • UNII-UDZM0RWW7I
    • (E)-2-(4,6-difluoro-1-indanylidene)acetamide
    • (E)-2-(4,6difluoro-1-indanylidene)acetamide
    • BDBM50122955
    • 2-(4,6-Difluoroindan-1-ylidene)-acetamide, (E)-
    • CHEMBL130217
    • 2-(4,6-Difluoro-indan-1-ylidene)-acetamide
    • UDZM0RWW7I
    • AQTRJSKRZHDGEX-ZZXKWVIFSA-N
    • 162548-01-8
    • Inchi: InChI=1S/C11H9F2NO/c12-7-4-9-6(3-11(14)15)1-2-8(9)10(13)5-7/h3-5H,1-2H2,(H2,14,15)/b6-3+
    • InChI Key: AQTRJSKRZHDGEX-ZZXKWVIFSA-N
    • SMILES: C1CC2=C(C1=CC(=O)N)C=C(C=C2F)F

Computed Properties

  • Exact Mass: 209.06527
  • Monoisotopic Mass: 209.06522023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų
  • XLogP3: 1.3

Experimental Properties

  • PSA: 43.09

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